Cas no 1384807-76-4 (N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide)

• Product Name: N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide
• CAS No: 1384807-76-4
• MF: C₁₅H₁₂F₄N₂O₂
• MW: 328.261597633362
• CID: 6177326
• PubChem ID: 52819092
• Update Time: 2025-05-20

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide
• 1384807-76-4
• Z971648598
• EN300-26592487
• AKOS034751057

• Inchi： 1S/C15H12F4N2O2/c1-2-23-12-4-3-10(15(17,18)19)8-11(12)21-14(22)9-5-6-20-13(16)7-9/h3-8H,2H2,1H3,(H,21,22)
• InChI Key： YSLJQTMLVJWFFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(C1C=CN=C(C=1)F)=O)OCC)(F)F

Computed Properties

• Exact Mass: 328.08349028g/mol
• Monoisotopic Mass: 328.08349028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide

Introduction to N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide (CAS No. 1384807-76-4)

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide (CAS No. 1384807-76-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, characterized by its trifluoromethyl and fluoropyridine moieties, represents a promising candidate for further exploration in drug discovery and development.

The structural composition of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide encompasses a pyridine core substituted with a fluoro group at the 2-position and an amide linkage to a phenyl ring that bears both an ethoxy group at the 2-position and a trifluoromethyl group at the 5-position. This particular arrangement of functional groups contributes to the compound's distinct electronic properties and reactivity, making it an intriguing subject for synthetic chemists and medicinal researchers.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of both fluoro and trifluoromethyl groups in N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide suggests that it may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts. This has prompted extensive research into its potential applications in the treatment of various diseases, particularly those involving enzymes or receptors that are sensitive to fluorine-containing ligands.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in the design of novel therapeutics. For instance, drugs such as fluoxetine (Prozac) and celecoxib (Celebrex) have demonstrated clinical efficacy partly due to the incorporation of fluorine atoms into their structures. Similarly, N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide, with its unique fluorinated scaffold, holds promise for developing new medications with improved therapeutic outcomes.

Synthetic approaches to constructing N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide, while challenging, have been refined through advances in organic synthesis techniques. The synthesis typically involves multi-step reactions, including condensation reactions, fluorination processes, and functional group transformations. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern synthetic chemistry in creating structurally diverse molecules.

The biological activity of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide, particularly its interaction with biological targets such as enzymes and receptors, remains an area of active investigation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways or cancer progression. The precise mechanism of action would require further elucidation through in vitro and in vivo studies.

In conclusion, N-[2-ethoxy-5-(trifluoromethyl)phenyl]-2-fluoropyridine-4-carboxamide (CAS No. 1384807-76-4) strong>, with its distinctive structural features and potential biological activities, represents a significant advancement in pharmaceutical chemistry. Its synthesis, characterized by sophisticated organic transformations, underscores the capabilities of modern synthetic methodologies. As research continues to uncover its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutic agents for various diseases.